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Compound of Interest

Compound Name: Monomenthyl succinate

Cat. No.: B1246346

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
monomethyl succinate, a chemical intermediate used in organic and pharmaceutical synthesis.
[1][2] The information is compiled from various safety data sheets and chemical databases to
ensure a thorough understanding of its properties and potential hazards.

Chemical and Physical Properties

Monomethyl succinate is a white to off-white crystalline solid.[1][3][4] It is a dicarboxylic acid
monoester, specifically the methyl ester of succinic acid.[2][4] This compound is stable under
normal conditions but is incompatible with strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.[3][5] It is also combustible.[2][3]

Table 1: Physical and Chemical Properties of Monomethyl Succinate
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Property Value Source
Molecular Formula C5H804 [11[3114115]
Molecular Weight 132.11 - 132.12 g/mol [11[31[41[5]

White to off-white crystals or
Appearance ) [31141[5]
crystalline chunks

Melting Point 54 - 59 °C (131 - 138.2 °F) [1][3][5]

Boiling Point 151 °C @ 20 mmHg [3][5]

Slightly soluble in water.
Solubility Soluble in alcohols, ethers, [1112][3]
and benzene.

Density 1.21 g/cm3 [1]
Vapor Pressure No information available [5]
Flash Point No information available [5]
Autoignition Temperature No information available [5]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), monomethyl succinate is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.[4]

Table 2: GHS Hazard Classification for Monomethyl Succinate
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 5 H319: Causes serious eye
irritation irritation

Specific target organ toxicity — ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Source:[4]

Toxicological Information

Detailed toxicological studies on monomethyl succinate are limited. However, available data
from safety data sheets indicate the following:

Table 3: Acute Toxicity Data for a Structurally Related Compound (Monomethyl succinate,(-)-
Menthyl Succinate)

Route of Exposure Species Value

Oral Not specified LD50 > 5000 mg/kg bw

Dermal Not specified LD50 > 2000 mg/kg bw
Source:[6]

No specific data on mutagenic, reproductive, developmental, or teratogenic effects were
available in the reviewed sources.[5] The toxicological properties have not been fully
investigated.[5]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:
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o Handle in a well-ventilated place.[6]

e Wear suitable protective clothing, including gloves and eye/face protection.[6]
o Avoid contact with skin and eyes.[5][6]

» Avoid formation of dust and aerosols.[5][6]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

e Wash hands thoroughly after handling.

Storage:

» Store in a dry, cool, and well-ventilated place.[5][6]

o Keep the container tightly closed.[5][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

Logical Workflow for Safe Handling of Monomethyl Succinate
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Start: Receive Monomethyl Succinate

l

Review Safety Data Sheet (SDS)

l

Assess Risks for Planned Procedure

Implement Control Measures

Engineering Controls (e.g., Fume Hood) Administrative Controls (e.g., Training) Personal Protective Equipment (PPE)

ear appropriate PPE

Proceed with Experiment

Proper Waste Disposal

Decontaminate Work Area

Store Unused Chemical Properly

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of monomethyl succinate.
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is essential to prevent exposure.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) approved standards.[6]

o Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant gloves.[6]
Gloves must be inspected prior to use.[6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[6] In general, no protective equipment is needed under normal use
conditions with adequate ventilation.[5]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

 Inhalation: Move the victim to fresh air.[5][6] If breathing is difficult, give oxygen.[6] If not
breathing, give artificial respiration.[6]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing.[5][6]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[5] Remove contact lenses if present and easy to do.[7]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[5] Do not induce
vomiting.[6] Never give anything by mouth to an unconscious person.[6]

First Aid Decision Pathway for Monomethyl Succinate Exposure
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Exposure Incident

Route of Exposure?

Inhalation

Skin Contact

Move to Fresh Air Remove Contaminated Clothing

Provide Oxygen/Atrtificial Respiration if needed Wash with Soap and Water (15 min)

Click to download full resolution via product page

Airborryérmal wlar Oral

Eye Contact

Remove Contact Lenses

Rinse with Water (15 min)

Seek Medical Attention

Caption: First aid decision-making for different exposure routes.

Fire-Fighting Measures

Monomethyl succinate is combustible.[2][3]

Ingestion

Rinse Mouth with Water

Drink Plenty of Water

¢ Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[5][8]

¢ Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO) and carbon dioxide (COZ2).[5][8]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand or other positive pressure mode, and full
protective gear.[5][8]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

o Personal Precautions: Ensure adequate ventilation.[5] Avoid dust formation.[5] Use personal
protective equipment as required.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[8] Should not
be released into the environment.[5]

¢ Methods for Containment and Cleaning Up: Sweep up or vacuum up spillage and collect it in
a suitable container for disposal.[8]

Stability and Reactivity

o Reactivity: No hazardous reactions are known under normal processing.[5]

Chemical Stability: Stable under normal conditions.[3][5]

Conditions to Avoid: Incompatible products.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[5]

Hazardous Decomposition Products: Carbon monoxide (CO) and carbon dioxide (C0O2).[5]

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented (e.g.,
toxicity, flammability) were not available in the public domain information reviewed for this
guide. The data provided is based on standardized tests as reported in Safety Data Sheets. For
specific experimental methodologies, it is recommended to consult the direct suppliers of the
chemical or specialized toxicological and chemical testing laboratories. The synthesis of
monomethyl succinate typically involves the reaction of succinic anhydride with methanol.[1]
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One method involves heating and refluxing succinic anhydride with methanol, followed by
vacuum distillation to remove excess methanol and crystallization of the product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [guidechem.com]

. Mono-methyl succinate | 3878-55-5 [chemicalbook.com]

. chemwhat.com [chemwhat.com]

. monoMethyl succinate | C5H804 | CID 77487 - PubChem [pubchem.ncbi.nlm.nih.gov]
. fishersci.com [fishersci.com]

. echemi.com [echemi.com]

. Monomethyl succinate - Safety Data Sheet [chemicalbook.com]

°
(0] ~ (o)) ()] EEN w N =

. cn.canbipharm.com [cn.canbipharm.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Monomethyl Succinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246346#monomethyl-succinate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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